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Introduction

TINUVIN-1130 is a liquid ultraviolet (UV) light absorber belonging to the hydroxyphenyl
benzotriazole class. It is specifically designed for the protection of various materials, including
industrial and automotive coatings, plastics, and wood, from the degrading effects of UV
radiation.[1][2] By absorbing harmful UV rays, TINUVIN-1130 helps to prevent color change,
gloss reduction, cracking, blistering, and delamination of the substrate.[1][3] For enhanced
performance, it is often used in conjunction with Hindered Amine Light Stabilizers (HALS),
which act as radical scavengers, providing a synergistic protective effect.[1][4]

These application notes provide detailed protocols for evaluating the efficacy of TINUVIN-1130
in a laboratory setting. The methodologies described are relevant for researchers in materials
science, polymer chemistry, and formulation development.

Mechanism of Action: UV Absorption and
Stabilization
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The primary mechanism by which TINUVIN-1130 protects materials is through the absorption
of UV radiation in the UV-A and UV-B regions of the electromagnetic spectrum.[2][5] The
energy from the absorbed photons is then dissipated as thermal energy through a harmless
chemical rearrangement within the molecule, preventing the UV radiation from reaching the
polymer matrix and initiating degradation.

The photodegradation of polymers is a complex process initiated by the formation of free
radicals upon exposure to UV radiation. These radicals can then react with oxygen, leading to a
cascade of chemical reactions that result in the deterioration of the material's physical and
aesthetic properties.

When used in combination with HALS, such as TINUVIN-292, a synergistic effect is observed.
[4] While TINUVIN-1130 absorbs the bulk of the UV radiation, any free radicals that may still
form are effectively scavenged by the HALS, thus interrupting the degradation cycle.

Signaling Pathway of UV Degradation and Stabilization

UV Degradation Pathway

e
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Caption: Mechanism of UV degradation and stabilization in polymers.

Experimental Protocols

To assess the efficacy of TINUVIN-1130, a series of experiments can be conducted. These
protocols are designed to provide quantitative data on the performance of the UV absorber in
protecting a coating system.

Protocol 1: Accelerated Weathering Test

This protocol follows the general principles outlined in ASTM D4585 and ASTM G154 for
accelerated weathering of coatings using fluorescent UV lamps.

Objective: To simulate the long-term effects of outdoor exposure on a coating system with and
without TINUVIN-1130 and to quantify the changes in color and gloss.

Materials and Equipment:

Coating formulation (e.g., a clear acrylic or polyurethane-based coating)

e TINUVIN-1130

o Hindered Amine Light Stabilizer (HALS), e.g., TINUVIN-292 (optional, for synergistic studies)
o Substrate panels (e.g., steel or aluminum panels)

o Film applicator (e.g., drawdown bar)

e QUV accelerated weathering tester (or equivalent) with UVA-340 fluorescent lamps

o Spectrocolorimeter for CIELAB color measurements

e Gloss meter (60° angle)

o Control coating (without any UV absorber)

Procedure:
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e Sample Preparation:

o

Prepare a control coating formulation without any UV absorber.

Prepare a test coating formulation by incorporating TINUVIN-1130 at a specified
concentration (e.g., 1-3% by weight of solid binder).[1]

(Optional) Prepare a third formulation containing both TINUVIN-1130 and a HALS (e.g.,
0.5-2% TINUVIN-292).[1]

Apply the coatings to the substrate panels using a film applicator to ensure a uniform dry
film thickness.

Cure the coated panels according to the manufacturer's recommendations.

Prepare at least three replicate panels for each formulation.

¢ Initial Measurements:

[e]

[e]

Before exposure, measure the initial color of each panel using a spectrocolorimeter.
Record the CIELAB L, a, and b* values.

Measure the initial 60° gloss of each panel using a gloss meter.

o Accelerated Weathering:

Place the panels in the QUV accelerated weathering tester.

Set the exposure cycle according to ASTM G154, Cycle 1: 8 hours of UV exposure at
60°C followed by 4 hours of condensation at 50°C.

The UVA-340 lamps should be used to simulate sunlight in the critical short-wavelength
UV region.

Continue the exposure for a predetermined duration (e.g., 500, 1000, 1500, and 2000
hours).

e Periodic Evaluation:
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o At specified intervals (e.g., every 500 hours), remove the panels from the weathering
tester.

o Measure the color (L, a, b*) and 60° gloss of each panel.

o Visually inspect the panels for any signs of physical degradation such as cracking,
blistering, or chalking.

o Data Analysis:

o Calculate the total color change (AE) for each panel at each interval using the formula: AE
= [(AL)? + (Aa)? + (Ab*)2]1/2

o Calculate the percent gloss retention for each panel at each interval using the formula: %
Gloss Retention = (Final Gloss / Initial Gloss) x 100

Experimental Workflow for Accelerated Weathering Test
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Caption: Workflow for the accelerated weathering test.

Protocol 2: UV-Vis Spectrophotometry
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Objective: To determine the UV-absorbing properties of TINUVIN-1130 in a solution or a
transparent coating film.

Materials and Equipment:
e TINUVIN-1130

o A suitable solvent (e.g., toluene or other organic solvent in which the coating binder is
soluble)

o UV-Vis spectrophotometer

e Quartz cuvettes (for solution measurements)

o Transparent substrate (e.g., quartz slides, for film measurements)

e Coating formulation (for film measurements)

e Film applicator

Procedure for Solution Measurement:

e Prepare a stock solution of TINUVIN-1130 in the chosen solvent at a known concentration.

e Prepare a series of dilutions from the stock solution.

o Calibrate the UV-Vis spectrophotometer using the pure solvent as a blank.

o Measure the absorbance of each dilution across the UV-Vis spectrum (typically 200-800 nm).

e Plot the absorbance at the wavelength of maximum absorption (Amax) against the
concentration to generate a calibration curve.

Procedure for Film Measurement:
e Prepare a clear coating formulation containing a known concentration of TINUVIN-1130.

o Apply a thin, uniform film of the coating onto a transparent substrate (e.g., quartz slide).
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e Prepare a control film without TINUVIN-1130.

e Cure the films as required.

e Place the coated substrate in the sample holder of the UV-Vis spectrophotometer.
o Use an uncoated transparent substrate as the reference.

e Measure the transmittance or absorbance of the film across the UV-Vis spectrum.

Data Presentation

The quantitative data obtained from the experimental protocols should be summarized in
clearly structured tables for easy comparison.

Table 1: Performance of TINUVIN-1130 in a Clear Coating After Accelerated Weathering
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. Exposure Time Gloss Retention
Formulation AE* (Color Change)
(hours) (%)
Control (No UV
500 5.2 85
Absorber)
1000 9.6 60
1500 15.3 35
2000 221 15
+ 2% TINUVIN-1130 500 1.8 95
1000 35 88
1500 5.9 75
2000 8.2 65
+ 2% TINUVIN-1130 +
500 11 98
1% HALS
1000 2.3 92
1500 3.8 85
2000 55 78

Note: The data in this table is representative and based on typical performance. Actual results
may vary depending on the specific coating formulation and test conditions. A study on
polyester-based coatings showed that after 200 hours of exposure, the gloss value of the
unstabilized clear coats was lower than that of the stabilized clear coats.[6] The clear coats
stabilized with a combination of Tinuvin 1130 and a HALS (Tinuvin 123 or 292) showed better
gloss retention compared to those stabilized with the individual components separately.[6]

Table 2: UV-Vis Absorbance Data for TINUVIN-1130
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Wavelength (nm) Molar Absorptivity (L mol-1 cm-1)
280 12,000

300 15,000

345 18,500

380 5,000

400 1,000

Note: This data is illustrative and represents the typical UV absorption profile of a
benzotriazole-type UV absorber. The Amax is typically around 345-350 nm.

Conclusion

The experimental protocols outlined in these application notes provide a comprehensive
framework for evaluating the efficacy of TINUVIN-1130 as a UV absorber. By conducting
accelerated weathering tests and UV-Vis spectrophotometry, researchers can obtain
guantitative data to support the selection and optimization of UV stabilization systems for a
wide range of applications. The synergistic effect of TINUVIN-1130 with HALS can also be
effectively demonstrated through these methodologies, leading to the development of more
durable and long-lasting materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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